Cas no 57218-05-0 (Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy-)

• Product Name: Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy-
• CAS No: 57218-05-0
• MF: C₁₀H₁₃ClO₃
• MW: 216.661422491074
• CID: 346118
• PubChem ID: 12298886
• Update Time: 2025-04-19

Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-chloroethoxy)-3,5-dimethoxy-
• 1-(2-chloroethoxy)-3,5-dimethoxybenzene
• SCHEMBL9041156
• DTXSID20486089
• 57218-05-0

• Inchi： 1S/C10H13ClO3/c1-12-8-5-9(13-2)7-10(6-8)14-4-3-11/h5-7H,3-4H2,1-2H3
• InChI Key： LVVKCFGTIIHIHY-UHFFFAOYSA-N
• SMILES： ClCCOC1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 216.05539
• Monoisotopic Mass: 216.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes